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This protocol describes a precise, accurate, and green analytical method for determining croconazole

hydrochloride (CCZ) content in commercial cream formulations. The method uses an eco-friendly solvent

system and has been validated as per ICH Q2(R2) guidelines [1].

Key Advantages: The method is reliable, sensitive, and has a superior greenness profile
compared to reported HPLC methods, as assessed by Analytical Eco-Scale, ChlorTox, and AGREE
tools [1].

Drug Product: The method was applied to analyze a commercial CCZ cream (e.g., Pilzcin), with
found drug content of 0.98% w/w against a labeled claim of 1.0% w/w [1].

Stability-Indicating Nature: The method effectively separated CCZ from its degradation products
formed under acid and oxidative stress conditions, confirming its stability-indicating capability [1].

Experimental Protocol

Materials and Reagents

Reference Standard: Croconazole hydrochloride (purity ≥99%) [1].

Solvents: LC-grade acetone and water [1].
Commercial Cream: CCZ cream (1.0% w/w) [1].
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Instrumentation and Chromatography Conditions

The table below summarizes the key instrumentation and chromatographic conditions [1].

Parameter Specification

Chromatography System HPTLC (CAMAG)

Stationary Phase RP-60F254S TLC plates

Application Device Automatic TLC Sampler 4 (ATS4)

Application Volume 10 µL (as 6 mm bands)

Development Chamber Automated development chamber 2

Mobile Phase Acetone:Water (80:20, v/v)

Development Distance 8 cm

Detection Wavelength 198 nm

Scanner TLC Scanner (CAMAG)

Data Software WinCATS (CAMAG)

Sample Preparation Procedure

Accurately weigh 1.5 g of the commercial cream into a separating funnel.
Add 75 mL of the mobile phase (acetone:water, 80:20 v/v).

Shake the mixture vigorously for 30 minutes at 25°C.
Concentrate and dry the resulting mixture under reduced pressure using a rotary vacuum evaporator.

Reconstitute the residue with 10 mL of the mobile phase.
Filter or centrifuge if necessary to obtain a clear solution for application on the HPTLC plate [1].

Calibration Curve
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Stock Solution (100 µg/mL): Dissolve 10 mg of CCZ reference standard in 100 mL of mobile phase.

Working Solutions: Dilute the stock solution to prepare concentrations in the range of 25–1200
ng/band.

Procedure: Spot 10 µL of each working solution in triplicate on the RP-HPTLC plate. Develop and
scan the plate.

Analysis: Plot the peak area against the corresponding applied concentration (ng/band) to generate
the calibration curve [1].

Method Validation Summary

The method was validated according to ICH guidelines. Key results are summarized below [1].

Validation Parameter Results

Linearity Range 25 - 1200 ng/band

Precision (% RSD) Intra-day & Inter-day: Complied with ICH criteria

Accuracy (%
Recovery)

Reported at three levels (50%, 100%, 150%) meeting requirements

Sensitivity
(LOD/LOQ)

Calculated via standard deviation method; values confirmed method sensitivity

Robustness Deliberate minor changes in mobile phase ratio showed minimal impact on Rf

and peak area

Experimental Workflow

The following diagram illustrates the complete experimental workflow for the sample preparation and

analysis of croconazole cream.
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Start Sample Preparation

Weigh 1.5 g Cream

Add 75 mL Mobile Phase
(Acetone:Water 80:20)

Shake for 30 min at 25°C

Dry via Rotary Evaporation

Reconstitute in 10 mL
Mobile Phase

Apply 10 µL to RP-HPTLC Plate

Develop in Chamber
(Mobile Phase)

Detect at 198 nm

Analyze Peak Area
(G D )
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(Generate Data)

Click to download full resolution via product page

Key Considerations for Researchers

Green Chemistry: This method's environmental impact was quantified. The Analytical Eco-Scale

score was 83 (indicating excellent greenness), ChlorTox was 1.08 g, and the AGREE score was 0.82,
confirming it as an environmentally friendly alternative [1].

Stability Applications: The method is suitable for forced degradation studies. CCZ was found to be
unstable under acid and oxidative conditions but stable under alkaline and thermal stress [1].

Formulation Development Insight: Earlier research on croconazole gel formulations suggests that
micro-emulsion-based gels (MBGF) using Carbopol 971P showed superior skin permeation and

antimicrobial activity compared to liposomal-based gels, which is valuable for pre-formulation and
development scientists [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s592840?utm_src=pdf-bulk
https://www.smolecule.com/products/s592840?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

